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Compound of Interest

Compound Name: RS102895

Cat. No.: B1250010

Essential Safety and Handling Guide for
RS102895

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of
RS102895, a potent CCR2 antagonist. Adherence to these guidelines is essential to ensure a
safe laboratory environment and the integrity of experimental outcomes.

Hazard Identification and Personal Protective
Equipment (PPE)

RS102895 (hydrochloride) is classified with several hazards requiring stringent safety
measures.[1] The primary routes of exposure are inhalation, ingestion, and skin or eye contact.

Hazard Classification:
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Hazard Class Category GHS Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
) o H319: Causes serious eye
Serious Eye Damage/Irritation 2A o
irritation
Specific Target Organ Toxicity 3 H335: May cause respiratory

(Single Exposure)

irritation

Source:[1]

Mandatory Personal Protective Equipment (PPE):

A comprehensive PPE strategy is required to mitigate the identified risks.

PPE Category

Specification

Rationale

Eye/Face Protection

Safety glasses with side-
shields or goggles. A face
shield is recommended when

handling larger quantities.

Protects against splashes and
airborne particles that can

cause serious eye irritation.[1]

Hand Protection

Compatible chemical-resistant

gloves (e.g., nitrile rubber).

Prevents skin contact, which

can cause irritation.[1]

Skin and Body Protection

Laboratory coat. Additional
protective clothing may be
necessary based on the scale

of handling.

Protects against skin exposure
and contamination of personal
clothing.[1]

Respiratory Protection

Use a NIOSH-approved
respirator or equivalent if
ventilation is inadequate or for

handling large quantities.

Prevents inhalation of dust or
aerosols that may cause

respiratory tract irritation.

Handling and Storage Protocols
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Proper handling and storage are crucial for maintaining the chemical's stability and preventing
accidental exposure.

Procedural Steps for Safe Handling:

e Ventilation: Always handle RS102895 in a well-ventilated area, preferably within a chemical
fume hood.

» Avoid Contact: Prevent contact with skin, eyes, and clothing by wearing the appropriate PPE.
o Aerosol and Dust Prevention: Avoid breathing dust or creating aerosols during handling.

o Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.

Storage Conditions:

Parameter Condition Rationale

Store at -20°C for short-term (1
month) or -80°C for long-term

(6 months) storage of stock

solutions. For the solid Ensures chemical stability and
Temperature . .

product, ambient temperature prevents degradation.

under desiccating conditions is

appropriate for up to 12

months.

_ _ Minimizes light-induced
Light Protect from light. )
degradation.
Keep away from strong )
o ) i Prevents hazardous chemical

Incompatibilities acids/alkalis and strong

o ] reactions.
oxidizing/reducing agents.

Spill and Disposal Plan
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In the event of a spill, immediate and appropriate action is necessary to contain the material
and protect personnel.

Spill Response Protocol:

Evacuate: Evacuate personnel from the immediate spill area.
o Ventilate: Ensure adequate ventilation.

o Containment: Prevent further leakage or spillage. Keep the product away from drains and
water courses.

o Absorption: For solutions, absorb with a finely-powdered liquid-binding material such as
diatomite or universal binders. For solid spills, carefully sweep up the material, avoiding dust
generation.

o Decontamination: Decontaminate surfaces and equipment by scrubbing with a suitable
solvent like alcohol.

» Disposal: Dispose of contaminated material in a sealed, labeled container according to
institutional and local regulations.

Disposal of Unused Material:

Dispose of unused RS102895 and its containers in accordance with all applicable federal,
state, and local environmental regulations. Consult with your institution's environmental health
and safety department for specific guidance.

Experimental Protocols
In Vitro Chemotaxis Assay (Boyden Chamber)

This protocol outlines a method to assess the inhibitory effect of RS102895 on CCL2-induced
cell migration.

Materials:
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o Boyden chamber apparatus (transwell inserts with appropriate pore size, e.g., 5 um for
monocytes)

e Cell culture medium (e.g., RPMI-1640) with 1% FCS

e Recombinant human CCL2

e RS102895

o Cells expressing CCR2 (e.g., A549 cells or isolated monocytes)
o Fixation and staining reagents (e.g., methanol, Giemsa stain)
Procedure:

o Cell Preparation: Culture CCR2-expressing cells to 70-80% confluency. The day before the
assay, starve the cells by replacing the growth medium with a low-serum medium (e.g.,
RPMI with 1% FCS) for 12-24 hours.

» Antagonist Pre-treatment: On the day of the assay, harvest the cells and resuspend them in
the low-serum medium. Incubate the cells with various concentrations of RS102895 (or
vehicle control) for 30 minutes at 37°C.

e Assay Setup:

o

Add low-serum medium containing a chemoattractant (e.g., 50 ng/mL of rhCCL2) to the
lower wells of the Boyden chamber.

Add medium without the chemoattractant to control wells.

o

Place the transwell inserts into the wells.

[¢]

[¢]

Add the pre-treated cell suspension to the upper chamber of the inserts.

 Incubation: Incubate the plate at 37°C in a 5% CO2 humidified incubator for a duration
appropriate for the cell type (e.g., 4 hours).

e Cell Fixation and Staining:
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[e]

Carefully remove the inserts from the wells.

(¢]

Remove the non-migrated cells from the upper surface of the membrane with a cotton
swab.

o

Fix the migrated cells on the lower surface of the membrane with methanol.

[¢]

Stain the cells with a suitable stain, such as Giemsa.

e Quantification: Count the number of migrated cells in several high-power fields under a
microscope. Calculate the average number of migrated cells per field for each condition.

In Vivo Murine Model Protocol

This protocol is for the administration of RS102895 in a mouse model to block monocyte
recruitment.

Materials:

RS102895

DMSO

Distilled water or saline

Sterile syringes and needles

Procedure:

o Preparation of Dosing Solution:

o Dissolve RS102895 in DMSO to create a stock solution (e.g., 10 mg/mL).

o For administration, dilute the stock solution to the final desired concentration with sterile
distilled water or saline.

e Dosing Regimen:

o Administer RS102895 via intraperitoneal (i.p.) injection at a dose of 5 mg/kg.
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o Due to the short half-life of approximately 1 hour, a multi-dose regimen is recommended
for sustained effect. Administer the dose every 6 hours.

o Experimental Timeline:

o Administer the first dose immediately prior to the experimental intervention (e.g.,
vaccination or induction of inflammation).

o Continue with subsequent doses every 6 hours for the duration required by the
experimental design (e.g., a total of 4-5 treatments over 24 hours).

Mechanism of Action and Signaling Pathway

RS102895 is a selective antagonist of the C-C chemokine receptor 2 (CCR2). It functions by
blocking the binding of the chemokine CCL2 (also known as Monocyte Chemoattractant
Protein-1, MCP-1) to CCR2. This interaction is crucial for the migration of monocytes and other
immune cells to sites of inflammation. By inhibiting this signaling, RS102895 reduces the

inflammatory response.

The binding of CCL2 to CCR2, a G protein-coupled receptor, activates several downstream
signaling cascades, including the JAK/STAT, PI13K/Akt, and MAPK pathways. These pathways
regulate cellular processes such as proliferation, survival, and migration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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